Cas no 138624-11-0 (Alendronic acid monohydrate)

• Product Name: Alendronic acid monohydrate
• CAS No: 138624-11-0
• MF: C₄H₁₅NO₈P₂
• MW: 267.111323595047
• CID: 2846246
• PubChem ID: 15585620
• Update Time: 2025-04-21

Alendronic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (4-amino-1-hydroxybutylidene)bis-, monohydrate
• DTXCID3083225
• Alendronic acid monohydrate
• Phosphonic acid, p,p'-(4-amino-1-hydroxybutylidene)bis-, hydrate (1:1)
• Q27266693
• UNII-78TJA4E8I9
• 78TJA4E8I9
• DTXSID00160734
• AQAZLLYAEFBJMU-UHFFFAOYSA-N
• 138624-11-0
• SCHEMBL167772

• Inchi： 1S/C4H13NO7P2.H2O/c5-3-1-2-4(6,13(7,8)9)14(10,11)12;/h6H,1-3,5H2,(H2,7,8,9)(H2,10,11,12);1H2
• InChI Key： AQAZLLYAEFBJMU-UHFFFAOYSA-N
• SMILES： P(C(CCCN)(O)P(=O)(O)O)(=O)(O)O.O

Computed Properties

• Exact Mass: 267.02729043Da
• Monoisotopic Mass: 267.02729043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų